Cas no 1034026-25-9 (2-Methyl-5-[(3-methylphenyl)methoxy]benzoic acid)

• Product Name: 2-Methyl-5-[(3-methylphenyl)methoxy]benzoic acid
• CAS No: 1034026-25-9
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 2112979
• Update Time: 2023-08-04

2-Methyl-5-[(3-methylphenyl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[(3-methylphenyl)methoxy]Benzoic acid
• 2-Methyl-5-[(3-methylphenyl)methoxy]benzoic acid

• Inchi： 1S/C16H16O3/c1-11-4-3-5-13(8-11)10-19-14-7-6-12(2)15(9-14)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： RAZMIVOEIHPYBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C(=O)O)C=1)CC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 46.5